Cas no 1430841-45-4 (2-(Azetidin-3-yloxy)pyrimidine hydrochloride)

• Product Name: 2-(Azetidin-3-yloxy)pyrimidine hydrochloride
• CAS No: 1430841-45-4
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• MDL: MFCD24387647
• CID: 4699974
• Update Time: 2025-06-23

2-(Azetidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)pyrimidine hydrochloride
• 2-(Azetidin-3-yloxy)pyrimidine hydrochloride

• MDL： MFCD24387647
• Inchi： 1S/C7H9N3O.ClH/c1-2-9-7(10-3-1)11-6-4-8-5-6;/h1-3,6,8H,4-5H2;1H
• InChI Key： VSVCMKQZKXSFMH-UHFFFAOYSA-N
• SMILES： Cl.O(C1N=CC=CN=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 47

Additional information on 2-(Azetidin-3-yloxy)pyrimidine hydrochloride

Comprehensive Overview of 2-(Azetidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1430841-45-4)

2-(Azetidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1430841-45-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and pyrimidine moieties, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and kinase-targeted therapies, which are pivotal in treating various diseases.

The molecular structure of 2-(Azetidin-3-yloxy)pyrimidine hydrochloride combines a pyrimidine ring with an azetidine group, linked via an ether bond. This configuration enhances its reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its utility in designing selective kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's hydrochloride salt form further improves its solubility, facilitating its use in high-throughput screening assays.

In the context of current trends, 2-(Azetidin-3-yloxy)pyrimidine hydrochloride aligns with the growing demand for precision medicine and targeted drug delivery systems. Its relevance is underscored by the increasing number of patents and publications focusing on heterocyclic compounds in drug design. Additionally, the compound's potential in covalent inhibitor development has sparked interest, as covalent drugs offer prolonged therapeutic effects and reduced dosing frequency.

From a synthetic perspective, 2-(Azetidin-3-yloxy)pyrimidine hydrochloride is synthesized through multi-step organic reactions, often involving nucleophilic substitution and ring-closure strategies. Its purity and stability are critical for reproducible results, prompting advancements in analytical techniques such as HPLC and LC-MS for quality control. These methodologies ensure the compound meets the stringent requirements of preclinical studies and regulatory approvals.

The compound's versatility extends to its applications in fragment-based drug discovery (FBDD), where it serves as a scaffold for optimizing pharmacophores. This approach is gaining traction due to its efficiency in identifying lead compounds with enhanced bioactivity. Moreover, the integration of computational chemistry tools, such as molecular docking and QSAR modeling, has accelerated the exploration of 2-(Azetidin-3-yloxy)pyrimidine hydrochloride in virtual screening campaigns.

As the pharmaceutical industry shifts toward sustainable chemistry, researchers are also investigating greener synthesis routes for 2-(Azetidin-3-yloxy)pyrimidine hydrochloride. Techniques like flow chemistry and catalysis are being employed to minimize waste and improve yield. This aligns with global initiatives promoting environmentally friendly practices in drug manufacturing.

In summary, 2-(Azetidin-3-yloxy)pyrimidine hydrochloride (CAS No. 1430841-45-4) represents a promising candidate in modern drug development. Its structural features, combined with its applicability in cutting-edge research areas, position it as a key player in the quest for innovative therapeutics. Continued exploration of its properties and potential will undoubtedly contribute to advancements in personalized medicine and biochemical innovation.